Cas no 17763-70-1 (Benzoic acid, 2-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester)

• Product Name: Benzoic acid, 2-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester
• CAS No: 17763-70-1
• MF: C₉H₇F₃O₅S
• MW: 284.209092378616
• CID: 1365097
• PubChem ID: 11011497
• Update Time: 2025-06-09

Benzoic acid, 2-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester
• methyl 2-(trifluoromethylsulfonyloxy)benzoate
• DTXSID10451867
• 2-(trifluoromethylsulphonyloxy)-benzoic acid, methyl ester
• methyl 2-(trifluoromethanesulfonyloxy)benzoate
• 17763-70-1
• methyl 2-trifluoromethanesulfonyloxybenzoate
• SCHEMBL4442981
• methyl 2-(((trifluoromethyl)sulfonyl)oxy)benzoate

• Inchi： 1S/C9H7F3O5S/c1-16-8(13)6-4-2-3-5-7(6)17-18(14,15)9(10,11)12/h2-5H,1H3
• InChI Key： HKJHWFNGDUGGAJ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC=CC=1C(=O)OC

Computed Properties

• Exact Mass: 283.99700
• Monoisotopic Mass: 283.99662898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78Ų

Experimental Properties

• PSA: 78.05000
• LogP: 2.78240